
A Head-to-Head Comparison of Tocophersolan
Grades for Pharmaceutical Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tocophersolan

Cat. No.: B1218428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tocophersolan, also known as Vitamin E TPGS (d-α-tocopheryl polyethylene glycol 1000

succinate), is a water-soluble derivative of natural vitamin E. It is a multifunctional excipient

widely utilized in the pharmaceutical industry to enhance the solubility and bioavailability of

poorly water-soluble drugs.[1][2] Its amphiphilic nature, comprising a lipophilic vitamin E head

and a hydrophilic polyethylene glycol (PEG) tail, allows it to act as a non-ionic surfactant,

forming micelles that encapsulate lipophilic drug molecules.[1][3] This guide provides a

comprehensive head-to-head comparison of different grades of Tocophersolan, supported by

experimental data, to aid researchers in selecting the optimal grade for their specific drug

delivery applications.

Comparison of Tocophersolan Grades:
Specifications and Performance
Tocophersolan is available in various grades, primarily distinguished by their compliance with

pharmacopeial standards and the length of their polyethylene glycol (PEG) chain. The most

common grades encountered in pharmaceutical development are the National Formulary (NF)

grade and Food Grade. Additionally, variations in the PEG chain length (e.g., TPGS 1000,

TPGS 2000) offer different physicochemical properties that can be tailored for specific

formulation needs.[3][4]
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The NF grade of Tocophersolan meets the standards set by the National Formulary, ensuring

its quality and purity for pharmaceutical use.[5][6] Key specifications for a typical

Tocophersolan NF grade (with a PEG 1000 chain) are summarized in the table below.

Property Specification

Appearance White to light yellow waxy solid[6]

d-α-Tocopherol Content 25% minimum[6]

Vitamin E Activity 372 to 447 IU/gram[6]

Solubility in Water Soluble up to 20% by weight[6]

Melting Point 37-41 °C[1]

Acid Value 1.5 maximum[6]

Critical Micelle Concentration (CMC) 0.02% by weight at 37°C[7]

Hydrophile-Lipophile Balance (HLB) 13[3]

Performance Comparison of Tocophersolan with Varying
PEG Chain Lengths
The length of the PEG chain in the Tocophersolan molecule significantly influences its

performance in drug delivery systems. A study comparing Tocophersolan with PEG chain

lengths of 1000, 2000, 3350, and 5000 in a Herceptin-functionalized nanoparticle formulation

for targeted cancer drug delivery revealed key differences in cellular uptake and cytotoxicity.

The results, summarized in the table below, demonstrate that nanoparticles formulated with

TPGS 1000 (shorter PEG chain) exhibited significantly higher cellular uptake and greater

cytotoxicity (lower IC50 values) against SK-BR-3 cancer cells compared to those with longer

PEG chains.[4]
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PEG Chain Length
Cellular Uptake
Efficiency (%) vs.
PEG 5000

IC50 (µg/mL)
Cytotoxicity
Improvement vs.
PEG 5000

TPGS 1000 38.1% higher ~0.1 92.6% lower IC50

TPGS 2000 24.1% higher ~0.4 68.1% lower IC50

TPGS 3350 37.3% higher ~1.0 90.0% lower IC50

TPGS 5000 Baseline ~1.3 Baseline

Data adapted from a study on Herceptin-conjugated nanoparticles for targeted delivery of

docetaxel.[4]

The superior performance of TPGS 1000 in this context is attributed to the shorter PEG chain

providing less steric hindrance, which facilitates more efficient cellular uptake of the

nanoparticles.[4]

Mechanism of Action: P-glycoprotein Inhibition
Beyond its solubilizing properties, Tocophersolan actively enhances drug bioavailability by

inhibiting the P-glycoprotein (P-gp) efflux pump.[2][8] P-gp is a transmembrane protein that

actively transports a wide range of drugs out of cells, contributing to multidrug resistance in

cancer and limiting the oral absorption of many compounds.[8][9] Tocophersolan has been

shown to effectively block this efflux mechanism, thereby increasing the intracellular

concentration and therapeutic efficacy of co-administered drugs.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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